Cas no 1779796-60-9 (5-bromo-1-(propan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 5-bromo-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 1779796-60-9
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 5789723
• PubChem ID: 83843098
• Update Time: 2024-03-01

5-bromo-1-(propan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• TQP0196
• 1779796-60-9
• A1-42381
• 5-bromo-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• EN300-6750735
• SCHEMBL20587149

• Inchi： 1S/C9H10BrN3/c1-6(2)13-9-4-3-7(10)5-8(9)11-12-13/h3-6H,1-2H3
• InChI Key： OGNCHTJFRQDZAM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=NN2C(C)C

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles